Dimethyl pimelate-d4

• Molecular Formula: C9H16O4
• Molecular Weight: 192.25 g/mol
• InChI: InChI=1S/C9H16O4/c1-12-8(10)6-4-3-5-7-9(11)13-2/h3-7H2,1-2H3/i6D2,7D2
• InChIKey: SHWINQXIGSEZAP-KXGHAPEVSA-N

Dimethyl Pimelate-d4: A Deuterated Internal Standard for Quantitative LC-MS and NMR Analysis

Dimethyl pimelate-d4 (CAS 120811-82-7), also known as dimethyl heptanedioate-2,2,6,6-d4, is a deuterium-labeled isotopologue of the diester dimethyl pimelate. With a molecular formula of C9H12D4O4 and a molecular weight of 192.25 g/mol, this compound incorporates four deuterium atoms at the α-positions of the two ester carbonyl groups . It is classified as a stable isotope-labeled compound, primarily utilized as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy due to the distinct mass shift (+4 Da) relative to its non-deuterated counterpart .

Workflow LC-MS/MS quantitative analysis

ISTD role +4 Da mass shift internal standard

Format Liquid for direct stock preparation

Why Non-Deuterated Dimethyl Pimelate or Alternative Internal Standards Cannot Substitute for Dimethyl Pimelate-d4 in Quantitative MS

In quantitative LC-MS or GC-MS workflows, the use of a non-deuterated internal standard (e.g., unlabeled dimethyl pimelate) or a structurally similar but non-isotopic analog introduces significant risks of co-elution interference and ion suppression, as the analyte and internal standard share identical or nearly identical mass-to-charge (m/z) ratios [1]. Dimethyl pimelate-d4 mitigates these errors through its +4 Da mass shift, enabling distinct chromatographic and mass spectrometric differentiation while preserving near-identical chemical behavior to the target analyte. Even when alternative deuterated compounds (e.g., dimethyl adipate-d4 or dimethyl suberate-d4) are considered, they exhibit different retention times and ionization efficiencies, potentially introducing bias in matrix-effect correction [2]. Therefore, exact isotopic matching is critical for robust method validation and regulatory compliance.

Non-deuterated ISTD May co-elute and cause ion suppression due to identical m/z, reducing quantitative accuracy.

Alternative deuterated analogs Dimethyl adipate-d4 or suberate-d4 may differ in retention time and ionization efficiency, potentially biasing matrix-effect correction.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Differentiation of Dimethyl Pimelate-d4 from Non-Deuterated and Alternative Internal Standards

Isotopic Enrichment: Deuterium Atom % Purity of Dimethyl Pimelate-d4 vs. Non-Deuterated Dimethyl Pimelate

Dimethyl pimelate-d4 is supplied with a specified deuterium enrichment of 98 atom% D, ensuring minimal residual unlabeled analyte that could compromise quantitative accuracy . In contrast, the non-deuterated dimethyl pimelate has a chemical purity of 98.5% by GC but contains only natural-abundance deuterium (~0.015%) . This isotopic purity is critical for achieving low limits of detection (LOD) and high signal-to-noise ratios in MS-based assays.

Isotopic enrichment

Head-to-head

98 atom% D vs 0.015% (natural)

Supports low cross-talk for quantification

>6500-fold higher deuterium content

Evidence Dimension	Deuterium Enrichment
Target Compound Data	98 atom% D
Comparator Or Baseline	Non-deuterated dimethyl pimelate: 0.015% natural abundance D
Quantified Difference	>6500-fold higher deuterium content
Conditions	Vendor specification (BOC Sciences) vs. natural isotopic abundance

Why This Matters

High isotopic enrichment directly reduces cross-talk between analyte and internal standard channels, a prerequisite for valid quantification in regulated bioanalysis.

Mass Spectrometric Differentiation: Molecular Weight Shift of Dimethyl Pimelate-d4 vs. Non-Deuterated Dimethyl Pimelate

The incorporation of four deuterium atoms increases the monoisotopic molecular weight of dimethyl pimelate-d4 to 192.246 Da, compared to 188.221 Da for the non-deuterated compound . This +4 Da mass difference provides a distinct MS channel for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM), effectively eliminating isotopic overlap. In LC-MS applications, this separation enables accurate quantification even in complex biological matrices where co-eluting isobaric interferences would otherwise obscure the analyte signal [1].

Mass shift

Head-to-head

+4.025 Da (192.246 vs 188.221 Da)

Enables distinct SRM/MRM without isotopic overlap

2.1% mass increase

Evidence Dimension	Monoisotopic Molecular Weight
Target Compound Data	192.246 Da (C9H12D4O4)
Comparator Or Baseline	Dimethyl pimelate: 188.221 Da (C9H16O4)
Quantified Difference	+4.025 Da (2.1% mass increase)
Conditions	Calculated from molecular formulas; vendor specifications

Why This Matters

The +4 Da mass shift is optimal for MS quantification: large enough to avoid isotopic overlap from the natural M+2/M+4 peaks of the analyte, yet small enough to preserve chromatographic co-elution and ionization efficiency.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source

Analytical Application: Validated Use of Dimethyl Pimelate as an Internal Standard for Phthalate and Adipate Analysis

Dimethyl pimelate has been established as an internal standard for the GC-MS analysis of phthalates, sebacates, epoxidized soybean oil (ESBO), and polyadipates following transesterification to ethyl esters . While this validation pertains to the non-deuterated form, the deuterated analog dimethyl pimelate-d4 is expected to provide superior performance in this application due to the isotope dilution principle. The deuterated compound mitigates matrix effects and improves precision in complex sample extracts, a benefit inferred from class-level evidence on SIL internal standards [1].

Method performance

Class-level

2–5× reduction in matrix variability (reported)

Supports ISTD rationale; compound-specific validation needed

Inferred from SIL-IS class evidence

Evidence Dimension	Analytical Performance (Inferred)
Target Compound Data	Expected improvement in precision (RSD) and accuracy due to isotope dilution
Comparator Or Baseline	Non-deuterated dimethyl pimelate (used in published methods)
Quantified Difference	Not directly quantified for this specific compound; class-level evidence suggests 2-5 fold reduction in matrix-induced variability [1]
Conditions	GC-MS analysis of food contact material migrants

Why This Matters

For laboratories developing or transferring methods for regulatory compliance (e.g., EU Regulation 10/2011 on plastic food contact materials), the use of a deuterated internal standard like dimethyl pimelate-d4 is a recognized best practice to ensure data robustness and inter-laboratory reproducibility.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Physical Form and Handling: Liquid State of Dimethyl Pimelate-d4 vs. Solid Deuterated Dicarboxylate Analogs

Dimethyl pimelate-d4 is supplied as a liquid at room temperature , in contrast to related deuterated internal standards such as pimelic acid-d4, which is a solid requiring dissolution prior to use . This liquid form facilitates more rapid and accurate preparation of stock and working solutions by eliminating the need for weighing and dissolution steps that can introduce volumetric errors. Additionally, its solubility profile (soluble in ethanol, benzene, ether; slightly soluble in water) mirrors that of the non-deuterated compound, ensuring predictable behavior in sample preparation workflows .

Physical form

Reported property

Liquid at RT

Simplifies stock preparation vs solid analogs

Pimelic acid-d4 is solid; reduces weighing steps

Evidence Dimension	Physical State at RT
Target Compound Data	Liquid
Comparator Or Baseline	Pimelic acid-d4: Solid
Quantified Difference	N/A (qualitative physical state difference)
Conditions	Ambient temperature storage and handling

Why This Matters

For high-throughput analytical laboratories, a liquid internal standard reduces preparation time and minimizes operator-dependent variability, directly impacting productivity and data consistency.

Recommended Procurement and Application Scenarios for Dimethyl Pimelate-d4

Quantitative LC-MS/MS Analysis of Phthalates and Adipates in Food Contact Materials

Utilize dimethyl pimelate-d4 as an internal standard for the precise quantification of phthalate esters, sebacates, and polyadipates in complex matrices such as food simulants and plastic extracts. The +4 Da mass shift and 98 atom% D enrichment ensure accurate correction for matrix effects and recovery losses during sample preparation, supporting compliance with EU Regulation 10/2011 and FDA guidance on food contact substances .

NMR-Based Metabolomics and Tracer Studies Involving Pimelic Acid Derivatives

Employ dimethyl pimelate-d4 as an internal standard or tracer in NMR experiments investigating metabolic pathways involving pimelic acid derivatives (e.g., lysine biosynthesis). The distinct deuterium NMR signals and the compound's chemical equivalence to the non-deuterated analyte enable precise quantitation without spectral overlap, enhancing the reliability of flux analysis and metabolite profiling .

Method Development and Validation for Dicarboxylic Acid Ester Analysis in Pharmaceutical Formulations

Incorporate dimethyl pimelate-d4 as a surrogate internal standard during the development and validation of LC-MS methods for dicarboxylic acid esters used as excipients or active pharmaceutical ingredients (APIs). Its isotopic purity and established use as an internal standard in related chemical classes (e.g., phthalates) provide a foundation for robust method transfer and regulatory submission, minimizing the risk of cross-talk and ion suppression in complex dosage form matrices [1].

Application

Selection Property

Validation Focus

Phthalate/adipate analysis in food contact materials

Distinct +4 Da mass shift with high isotopic enrichment

Matrix-effect correction and recovery in food simulant matrices; supports method review for regulatory context

NMR metabolomics and tracer studies

Chemical equivalence with distinct deuterium NMR signals

Spectral overlap minimization and quantitation reliability in flux analysis

Method development for dicarboxylic esters in pharmaceutical formulations

Isotopic purity and established use in related chemical classes

Cross-talk and ion suppression assessment in complex dosage form matrices; supports method transfer and validation documentation

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source